Cas no 33631-02-6 (3,4-Diaminopyridin-2-ol)
3,4-Diaminopyridin-2-ol structure
Product Name:3,4-Diaminopyridin-2-ol
CAS No:33631-02-6
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD11035727
CID:54119
PubChem ID:23423669
Update Time:2025-04-18
3,4-Diaminopyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Diaminopyridin-2-ol
- 3,4-Diamino-2-hydroxypyridine
- 2(1H)-Pyridinone,3,4-diamino-
- C5H7N3O
- 3,4-Diamino-1H-pyridin-2-one
- 3,4-Diamino-2-hydroxypyridin
- 3,4-Diamino-2-pyridinol
- 4-diaMino
- 2-Pyridinol,3,4-diamino- (8CI)
- H10351
- J-511120
- BHTKBUHNIZPKSG-UHFFFAOYSA-N
- GS-5640
- AC-26689
- Z1198272393
- DTXSID20633930
- CS-0003971
- AKOS028110019
- AM86106
- diaminopyridone
- EN300-303736
- 3,4-diaminopyridineon
- 3,4-Diaminopyridin-2(1H)-one
- AKOS006304983
- MFCD11035727
- SCHEMBL419164
- SB12843
- 3,4-diamino-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 3,4-diamino-
- 33631-02-6
- A5979
- FT-0645222
- pyridine, 3,4-diamino-2-hydroxy-
-
- MDL： MFCD11035727
- Inchi： 1S/C5H7N3O/c6-3-1-2-8-5(9)4(3)7/h1-2H,7H2,(H3,6,8,9)
- InChI Key： BHTKBUHNIZPKSG-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C=CN1)N)N
Computed Properties
- Exact Mass: 125.05900
- Monoisotopic Mass: 125.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1A^2
- XLogP3: -1.2
Experimental Properties
- Density: 1.46
- Boiling Point: 545.7°C at 760 mmHg
- Flash Point: 283.8°C
- Refractive Index: 1.493
- PSA: 85.16000
- LogP: 1.11400
3,4-Diaminopyridin-2-ol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD41610)
3,4-Diaminopyridin-2-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Diaminopyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM173637-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$449 | 2021-08-05 | |
| Chemenu | CM173637-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95%+ | 1g |
$150 | 2022-06-11 | |
| abcr | AB254236-1 g |
3,4-Diamino-1H-pyridin-2-one, 95%; . |
33631-02-6 | 95% | 1g |
€245.50 | 2022-03-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FK124-250mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 97% | 250mg |
754CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FK124-100mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 97% | 100mg |
294CNY | 2021-05-08 | |
| Alichem | A029189244-250mg |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 250mg |
$201.60 | 2023-09-02 | |
| Alichem | A029189244-1g |
3,4-Diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$508.80 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0979660-1g |
3,4-diaminopyridin-2-ol |
33631-02-6 | 95% | 1g |
$450 | 2023-09-03 | |
| TRC | D423368-50mg |
3,4-diaminopyridin-2-ol |
33631-02-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423368-100mg |
3,4-diaminopyridin-2-ol |
33631-02-6 | 100mg |
$ 95.00 | 2022-06-05 |
3,4-Diaminopyridin-2-ol Related Literature
-
1. Ionization constants of heterocyclic substances. Part IX. Protonation of aminopyridones and aminopyrimidonesG. B. Barlin,W. Pfleiderer J. Chem. Soc. B 1971 1425
-
2. 972. Analogues of 8-hydroxyquinoline having additional cyclic nitrogen atoms. Part I. PreparativeAdrien Albert,Alexander Hampton J. Chem. Soc. 1952 4985
33631-02-6 (3,4-Diaminopyridin-2-ol) Related Products
- 33631-04-8(2-Methoxypyridine-3,4-diamine)
- 127356-26-7(6-Methoxypyridine-3,4-diamine)
- 99479-78-4(3,4-Pyridinediamine, 2-methoxy-, hydrochloride)
- 2645416-73-3(5-aminopyridin-2(1H)-one-3,4,6-d3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
